![molecular formula C6H6N2O2 B1315543 3-Methylpyrazine-2-carboxylic Acid CAS No. 41110-28-5](/img/structure/B1315543.png)
3-Methylpyrazine-2-carboxylic Acid
Overview
Description
3-Methylpyrazine-2-carboxylic Acid is a chemical compound with the molecular weight of 138.13 . It is also known by its CAS Number: 41110-28-5 .
Synthesis Analysis
The synthesis of 3-Methylpyrazine-2-carboxylic Acid involves various methods. For instance, one method involves the reaction of 3-methylpyrazine-2-carboxylic acid with concentrated sulfuric acid in methanol at 80°C for 5 hours . Another method involves the reaction of 3-methylpyrazine-2-carboxylic acid with Ln(NO3)3·6H2O and K4[W(CN)8]·2H2O to form a unique three-dimensional network structure .Physical And Chemical Properties Analysis
3-Methylpyrazine-2-carboxylic Acid is a solid at room temperature . It has a melting point of 177°C (dec.) and a predicted boiling point of 299.3±35.0 °C .Scientific Research Applications
Pharmaceutical Applications
3-Methylpyrazine-2-carboxylic Acid: is structurally related to pyrazine derivatives which are known to be a part of many clinically used drugs. These include anticancer, diuretic, antidiabetic, antithrombotic, antidepressants, and anti-infective agents. The pyrazine moiety’s presence in these compounds suggests potential applications in drug development due to its versatility in medicinal chemistry .
Synthesis of Metal Organic Frameworks (MOFs)
This compound may be used in the synthesis of novel Ln-metal organic frameworks (MOFs) . MOFs are structures composed of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They have applications in gas storage, separation, and catalysis due to their high porosity and surface area .
Preparation of Europium (III) Complexes
It can be utilized in the preparation of europium (III) complexes , such as (5-methyl-2-pyrazinecarboxylato)(phenanthroline)europium(III). These complexes are significant in research due to their luminescent properties, which have potential applications in light-emitting devices and as probes in bioassays .
Antimicrobial Research
Given the relevance of pyrazine derivatives in anti-infective agents, 3-Methylpyrazine-2-carboxylic Acid could be explored for its antimicrobial properties. It could serve as a precursor or a scaffold for designing new antituberculotics, bactericides, and fungicides .
Chemical Research and Development
This compound may also be used as an intermediate in chemical synthesis for developing various organic compounds due to its reactive carboxylic acid group which can undergo numerous chemical reactions .
Life Sciences Research
Carboxylic acids play a crucial role in life sciences as they naturally occur in various life cycles such as the Krebs cycle. They are also involved in fermentation processes and geological processes. Thus, 3-Methylpyrazine-2-carboxylic Acid could have applications in biochemical research related to these areas .
Safety and Hazards
3-Methylpyrazine-2-carboxylic Acid is classified under the GHS07 hazard class. It has the hazard statements H302, H315, and H319, indicating that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation, respectively .
Relevant Papers The relevant papers retrieved provide valuable information about 3-Methylpyrazine-2-carboxylic Acid. For instance, one paper discusses the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines , while another paper provides information about the safety data sheet of 3-Methylpyrazine-2-carboxylic Acid .
Mechanism of Action
Mode of Action
As a pyrazine derivative, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der Waals forces . .
Pharmacokinetics
It is known that pyrazines are generally well-absorbed and can be metabolized by various enzymes in the body
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Methylpyrazine-2-carboxylic Acid. For example, the presence of other compounds, pH, temperature, and light exposure can affect its stability and activity . .
properties
IUPAC Name |
3-methylpyrazine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c1-4-5(6(9)10)8-3-2-7-4/h2-3H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDJQZNLAXYJBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20522537 | |
Record name | 3-Methylpyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20522537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylpyrazine-2-carboxylic Acid | |
CAS RN |
41110-28-5 | |
Record name | 3-Methylpyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20522537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylpyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the synthesis method described in the research paper?
A1: The research paper focuses on a specific method for synthesizing 3-Methylpyrazine-2-carboxylic acid. [] This method involves the oxidation of 2,3-Dimethylpyrazine. [] While the abstract doesn't delve into specific advantages or disadvantages compared to other potential synthesis routes, it highlights this particular approach for preparing the compound. Further research within the full paper would be needed to understand the rationale and potential benefits of this specific synthesis method.
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